1H-Imidazole, 1,1'-(dimethylgermylene)bis(4,5-dihydro-

• CAS No.: 153714-99-9
• Molecular Formula: C8H16GeN4
• Molecular Weight: 240.87 g/mol
• IUPAC Name: bis(4,5-dihydroimidazol-1-yl)-dimethylgermane
• InChI: InChI=1S/C8H16GeN4/c1-9(2,12-5-3-10-7-12)13-6-4-11-8-13/h7-8H,3-6H2,1-2H3
• InChI Key: CRHNTRYQAUCYTL-UHFFFAOYSA-N
• Canonical SMILES: C[Ge](C)(N1CCN=C1)N2CCN=C2

Description

1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- is a unique compound that belongs to the class of imidazoles. Imidazoles are heterocyclic compounds containing nitrogen atoms at non-adjacent positions in a five-membered ring.

Preparation Methods

The synthesis of 1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- involves several steps. One common method includes the cyclization of amido-nitriles under mild conditions, which allows for the inclusion of various functional groups . The reaction typically proceeds via nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as tert-butylhydroperoxide (TBHP), leading to the formation of α-aminoaldehydes.

Reduction: The compound can be reduced under specific conditions to yield different substituted imidazoles.

Substitution: It can undergo substitution reactions where functional groups are replaced by others, depending on the reagents and conditions used.

Common reagents include nickel catalysts, oxidizing agents like TBHP, and various amines. The major products formed from these reactions are typically substituted imidazoles with diverse functional groups .

Scientific Research Applications

1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- has a wide range of scientific research applications:

Chemistry: It is used in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It is used in the production of materials with specific properties, such as catalysts and dyes.

Mechanism of Action

The mechanism by which 1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The dimethylgermylene group plays a crucial role in modulating these interactions, affecting the compound’s binding affinity and specificity . The pathways involved may include signal transduction and metabolic processes, depending on the specific application.

Comparison with Similar Compounds

Compared to other imidazole derivatives, 1H-Imidazole, 1,1’-(dimethylgermylene)bis(4,5-dihydro- stands out due to its unique dimethylgermylene group. Similar compounds include:

1,3-Dimesityl-4,5-dihydro-1H-imidazol-3-ium: Known for its use in catalysis and material science.

1,1’-(1,4-Butanediyl)bis(imidazole): Used in coordination chemistry and as a building block for more complex molecules.

These compounds share the imidazole core but differ in their substituents, leading to varied chemical properties and applications.